Cas no 898764-71-1 (3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898764-71-1
• MF: C₁₈H₁₅Cl₂NO
• MW: 332.223802804947
• MDL: MFCD03841879
• CID: 870665
• PubChem ID: 24724654
• Update Time: 2025-04-19

3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3,5-DICHLORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (3,5-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• MFCD03841879
• (3,5-Dichlorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 3,5-DICHLORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898764-71-1
• AKOS016020115
• DTXSID60643053
• 1-{[4-(3,5-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 3,5-Dichloro-4'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03841879
• Inchi： 1S/C18H15Cl2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h1-6,9-11H,7-8,12H2
• InChI Key： LTEDXXFBYSRTBS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)Cl

Computed Properties

• Exact Mass: 331.05300
• Monoisotopic Mass: 331.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.53410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones